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Compound of Interest

Compound Name: O6BTG-octylglucoside

Cat. No.: B1588804

For Immediate Implementation: Researchers, scientists, and drug development professionals
must adhere to specific operational and disposal plans for O6BTG-octylglucoside to ensure
laboratory safety and environmental compliance. This guide provides essential, step-by-step
procedures for the proper handling and disposal of this nonionic surfactant.

06BTG-octylglucoside, a white, solid powder soluble in water, is classified as a moderate
hazard, known to cause skin and eye irritation. Adherence to the following personal protective
equipment (PPE) protocols is mandatory when handling this chemical:

¢ Gloves: Wear appropriate chemical-resistant gloves.

» Protective Clothing: A lab coat or other protective garments are required to prevent skin
contact.

o Eye/Face Protection: Safety goggles or a face shield must be worn to protect against dust
particles and splashes.

Summary of Chemical and Physical Properties

For quick reference, the key quantitative data for O6BTG-octylglucoside are summarized in
the table below.
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Property Value

Appearance White Solid Powder
Solubility in Water Soluble

pH 6-7

Molecular Formula C14H2806
Molecular Weight 292.37 g/mol

Step-by-Step Disposal Protocol

The following procedures provide a clear workflow for the safe disposal of O6BTG-
octylglucoside waste, from initial preparation to final collection.

Waste Segregation and Containerization
e Solid Waste:

o Carefully sweep up any solid O6BTG-octylglucoside waste, including spilled material or
contaminated disposables (e.g., weighing paper).

o Avoid generating dust during collection.

o Place the solid waste into a clearly labeled, sealed container designated for non-
hazardous or moderately hazardous solid chemical waste.

e Agueous Solutions:

o

Collect all aqueous solutions containing O6BTG-octylglucoside in a separate, leak-proof
container.

o

Do not mix with other chemical waste streams unless explicitly permitted by your
institution's environmental health and safety (EHS) department.

o

The container must be compatible with the solution and securely sealed.
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Labeling of Waste Containers

Proper labeling is critical for safe handling and disposal. Each waste container must be clearly
marked with the following information:

The words "Hazardous Waste" or "Chemical Waste" as required by your institution.

The full chemical name: "O6BTG-octylglucoside".

The concentration and quantity of the waste.

The date of accumulation.

The name of the principal investigator or lab contact.

Storage of Waste

o Store waste containers in a designated, well-ventilated waste accumulation area.
o Ensure that the storage area is away from incompatible materials.

e Secondary containment should be used to prevent the spread of material in case of a leak.

Scheduling Waste Pickup

¢ Once the waste container is full or has reached the designated accumulation time limit,
contact your institution's EHS department to schedule a waste pickup.

» Do not attempt to dispose of O6BTG-octylglucoside down the drain or in the regular trash.
[1] This substance should not be released into the environment.

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of O6BTG-
octylglucoside.
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Caption: Disposal workflow for O6BTG-octylglucoside.

By following these procedures, laboratory personnel can ensure the safe and compliant
disposal of 06BTG-octylglucoside, minimizing risks to themselves and the environment.
Always consult your institution's specific guidelines and EHS department for any additional

requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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